Cas no 1208080-56-1 (3-Nitro-5-(trifluoromethylthio)benzoic acid)

• Product Name: 3-Nitro-5-(trifluoromethylthio)benzoic acid
• CAS No: 1208080-56-1
• MF: C₈H₄F₃NO₄S
• MW: 267.181871414185
• MDL: MFCD25460332
• CID: 5186919
• Update Time: 2026-03-05

3-Nitro-5-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(trifluoromethylthio)benzoic acid

• MDL： MFCD25460332
• Inchi： 1S/C8H4F3NO4S/c9-8(10,11)17-6-2-4(7(13)14)1-5(3-6)12(15)16/h1-3H,(H,13,14)
• InChI Key： OGPCLSUQVYPOPO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 3
• Topological Polar Surface Area: 108

Additional information on 3-Nitro-5-(trifluoromethylthio)benzoic acid

3-Nitro-5-(Trifluoromethylthio)Benzoic Acid: A Comprehensive Overview

3-Nitro-5-(trifluoromethylthio)benzoic acid, also known by its CAS number 1208080-56-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid backbone with a nitro group at the 3-position and a trifluoromethylthio group at the 5-position. These substituents impart distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-nitro-5-(trifluoromethylthio)benzoic acid involves a series of carefully designed reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, improving both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high-quality product standards. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

One of the most promising applications of 3-nitro-5-(trifluoromethylthio)benzoic acid lies in its potential as a precursor for drug development. The compound's structure is particularly appealing for medicinal chemists due to its ability to modulate biological activities through strategic substitution patterns. Recent studies have demonstrated its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. By incorporating this compound into drug design frameworks, researchers aim to develop more effective therapeutic agents with fewer side effects.

In addition to its pharmacological applications, 3-nitro-5-(trifluoromethylthio)benzoic acid has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as in the development of advanced polymers or semiconducting materials. Scientists are currently investigating how this compound can be integrated into flexible electronics, which could revolutionize industries ranging from wearable technology to energy storage systems.

The environmental impact of synthesizing and using 3-nitro-5-(trifluoromethylthio)benzoic acid is another area of active research. As concern over chemical waste and resource depletion grows, there is a pressing need for greener synthetic routes. Recent breakthroughs have focused on utilizing biodegradable solvents and catalytic systems that minimize environmental footprint. These innovations not only address sustainability concerns but also position this compound as a responsible choice for future industrial applications.

In conclusion, 3-nitro-5-(trifluoromethylthio)benzoic acid, with its CAS number 1208080-56-1, stands at the forefront of modern chemical research. Its versatile structure and diverse applications underscore its importance across multiple disciplines. As ongoing studies continue to uncover new potentials and refine existing uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.